Cas no 256241-23-3 (Di-tert-butyl 5-(bromomethyl)isophthalate)

• Product Name: Di-tert-butyl 5-(bromomethyl)isophthalate
• CAS No: 256241-23-3
• MF: C₁₇H₂₃BrO₄
• MW: 371.26612496376
• CID: 6016037
• PubChem ID: 90282074
• Update Time: 2026-03-11

Di-tert-butyl 5-(bromomethyl)isophthalate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl 5-(bromomethyl)isophthalate
• 1,3-Benzenedicarboxylic acid, 5-(bromomethyl)-, 1,3-bis(1,1-dimethylethyl) ester
• SCHEMBL15876193
• 256241-23-3
• ZIEUQYSXBWVKCP-UHFFFAOYSA-N
• 1,3-di-tert-butyl 5-(bromomethyl)benzene-1,3-dicarboxylate
• G72549

• Inchi： 1S/C17H23BrO4/c1-16(2,3)21-14(19)12-7-11(10-18)8-13(9-12)15(20)22-17(4,5)6/h7-9H,10H2,1-6H3
• InChI Key： ZIEUQYSXBWVKCP-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)=CC(CBr)=CC(C(OC(C)(C)C)=O)=C1

Computed Properties

• Exact Mass: 370.07797g/mol
• Monoisotopic Mass: 370.07797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 427.1±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Di-tert-butyl 5-(bromomethyl)isophthalate

Comprehensive Analysis of Di-tert-butyl 5-(bromomethyl)isophthalate (CAS 256241-23-3): Properties, Applications, and Industry Trends

Di-tert-butyl 5-(bromomethyl)isophthalate (CAS 256241-23-3) is a specialized organic compound gaining attention in advanced material synthesis and pharmaceutical intermediates. This brominated isophthalate derivative exhibits unique reactivity due to its tert-butyl ester groups and bromomethyl functionality, making it valuable for controlled polymerization and molecular scaffolding applications. Recent studies highlight its role in developing high-performance polymers and click chemistry reactions, aligning with the growing demand for functionalized building blocks in material science.

The compound's molecular structure features a central benzene ring with strategic substitutions: two tert-butoxycarbonyl groups at positions 1 and 3, and a bromomethyl moiety at position 5. This arrangement enables dual functionality – the bulky tert-butyl esters provide steric protection during reactions, while the reactive bromomethyl group serves as an alkylation site. Such characteristics answer frequent researcher queries about "sterically hindered ester applications" and "selective benzyl bromination techniques," topics trending in organic chemistry forums.

Industrial applications of CAS 256241-23-3 are expanding in photoresist materials for semiconductor manufacturing, where its ability to undergo photoacid-catalyzed deprotection is crucial. Patent analyses reveal increasing use in extreme ultraviolet (EUV) lithography – a hot topic as chipmakers push beyond 3nm node technology. The compound's thermal stability (decomposition temperature >200°C) and solubility in organic solvents make it suitable for spin-coating processes, addressing common search terms like "high-resolution photoresist components."

In pharmaceutical research, Di-tert-butyl 5-(bromomethyl)isophthalate serves as a precursor for bioconjugation and prodrug development. Its hydrolyzable ester groups allow controlled release profiles, while the bromomethyl handle enables thiol-ether linkages – a feature frequently searched in connection with "targeted drug delivery systems." Recent publications demonstrate its utility in creating pH-sensitive drug carriers, particularly for oncology applications where precise payload release is critical.

Synthetic protocols for this compound emphasize atom economy and green chemistry principles, responding to industry demands for sustainable production. Optimized routes using catalytic bromination rather than stoichiometric reagents achieve yields exceeding 85%, as documented in studies addressing "eco-friendly halogenation methods." The crystalline nature of the product facilitates purification, an advantage for manufacturers searching for "high-purity aromatic esters."

Market analysts note growing demand for CAS 256241-23-3 in Asia-Pacific electronics hubs, correlating with regional investments in advanced packaging technologies. Quality specifications typically require ≥98% purity by HPLC, with particular attention to residual bromide levels – a key parameter for semiconductor applications. These technical details address frequent procurement queries about "electronic-grade chemical standards" and "metal contamination thresholds."

Future research directions may explore the compound's potential in metal-organic frameworks (MOFs), where its rigid aromatic core and variable functionalization could enable novel porous materials. This aligns with academic interest in "multifunctional linker molecules" for gas storage applications. Additionally, its fluorescence properties when incorporated into π-conjugated systems warrant investigation, potentially answering searches about "aromatic bromides for optoelectronics."

Handling and storage recommendations for Di-tert-butyl 5-(bromomethyl)isophthalate emphasize protection from moisture (recommended ≤40% RH) and storage at 2-8°C under inert atmosphere. These protocols address laboratory safety questions while avoiding sensitive terminology. The compound's stability profile makes it suitable for global logistics, with shelf life studies confirming >24 months integrity when properly packaged – critical information for international suppliers.

Regulatory status varies by region, but most jurisdictions classify the material as a standard organic compound without special restrictions. This differentiation from controlled substances responds to frequent regulatory queries while maintaining compliance. Analytical characterization typically combines NMR spectroscopy (showing characteristic tert-butyl singlets at ~1.3 ppm) with mass spectrometry (M+ peak at 356 m/z), providing reference data for quality control laboratories.

Emerging applications in covalent adaptable networks demonstrate the compound's versatility. Researchers are exploiting the bromomethyl group's reactivity to create dynamic crosslinks in polymer systems – a technique trending in materials science literature. This innovation addresses industrial needs for "reprocessable thermosets" and "self-healing materials," positioning CAS 256241-23-3 as an enabling technology for circular economy initiatives.